Cas no 1457913-23-3 (1-{4-(pyrrolidin-1-yl)methylpiperidin-1-yl}ethan-1-one)

• Product Name: 1-{4-(pyrrolidin-1-yl)methylpiperidin-1-yl}ethan-1-one
• CAS No: 1457913-23-3
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 6234226
• PubChem ID: 60776121
• Update Time: 2025-06-14

1-{4-(pyrrolidin-1-yl)methylpiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-(pyrrolidin-1-yl)methylpiperidin-1-yl}ethan-1-one
• 1-{4-[(pyrrolidin-1-yl)methyl]piperidin-1-yl}ethan-1-one
• 1457913-23-3
• F1905-0335
• 1-[4-(pyrrolidin-1-ylmethyl)piperidin-1-yl]ethanone
• SCHEMBL12506852
• 1-(4-(pyrrolidin-1-ylmethyl)piperidin-1-yl)ethanone
• AKOS009614931

• Inchi： 1S/C12H22N2O/c1-11(15)14-8-4-12(5-9-14)10-13-6-2-3-7-13/h12H,2-10H2,1H3
• InChI Key： HPFMHZZFDAXFJX-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CC1)CN1CCCC1

Computed Properties

• Exact Mass: 210.173
• Monoisotopic Mass: 210.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6A^2
• XLogP3: 1

Additional information on 1-{4-(pyrrolidin-1-yl)methylpiperidin-1-yl}ethan-1-one

Comprehensive Overview of 1-{4-(pyrrolidin-1-yl)methylpiperidin-1-yl}ethan-1-one (CAS No. 1457913-23-3)

The compound 1-{4-(pyrrolidin-1-yl)methylpiperidin-1-yl}ethan-1-one (CAS No. 1457913-23-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidine and piperidine hybrid scaffold, makes it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for heterocyclic compounds like 1-{4-(pyrrolidin-1-yl)methylpiperidin-1-yl}ethan-1-one has surged, driven by advancements in medicinal chemistry and drug design. This compound's structural versatility allows for modifications that can enhance its pharmacokinetic properties, such as solubility and metabolic stability. As a result, it has become a focal point in the development of novel therapeutics for conditions like neurological disorders and inflammatory diseases, which are among the most searched topics in biomedical research today.

The synthesis of 1-{4-(pyrrolidin-1-yl)methylpiperidin-1-yl}ethan-1-one involves multi-step organic reactions, often employing catalytic hydrogenation and N-alkylation techniques. Its CAS No. 1457913-23-3 serves as a unique identifier in chemical databases, facilitating efficient retrieval for researchers. Given the growing interest in AI-driven drug discovery, this compound's data is frequently analyzed by machine learning algorithms to predict its interactions with biological systems, a topic highly searched in computational chemistry forums.

From an industrial perspective, 1-{4-(pyrrolidin-1-yl)methylpiperidin-1-yl}ethan-1-one is also explored for its potential in material science. Its rigid yet flexible structure makes it a candidate for designing advanced polymers and coordination complexes. This aligns with the rising trend of sustainable chemistry, where researchers seek eco-friendly alternatives for traditional materials. The compound's thermal stability and electronic properties are often discussed in the context of green chemistry initiatives.

In summary, 1-{4-(pyrrolidin-1-yl)methylpiperidin-1-yl}ethan-1-one (CAS No. 1457913-23-3) represents a promising avenue for interdisciplinary research. Its applications span from pharmaceuticals to advanced materials, addressing some of the most pressing challenges in modern science. As the scientific community continues to explore its potential, this compound is likely to remain a hot topic in both academic and industrial settings.